3,7-Dimethylundecane
Overview
Description
3,7-Dimethylundecane is a hydrocarbon compound that belongs to the class of alkanes. It is a colorless liquid with a molecular formula of C13H28 and a molecular weight of 184.37 g/mol. 3,7-Dimethylundecane is a highly branched compound that is commonly used in the synthesis of various organic compounds.
Scientific Research Applications
Pest Management in Forestry : 3,7-Dimethylundecane derivatives, such as 3,7-dimethylundecan-2-ol, have been studied for their role as sex pheromone precursors among pine sawflies, which are significant pests in pine forests. Research has focused on the stereochemical determination of these compounds for their potential use in environmentally friendly pest control strategies (Bång, Hedenström, & Anderbrant, 2012).
Synthesis of Biochemical Compounds : 3,7-Dimethylundecane has been used in the synthesis of complex biochemical compounds. For example, it has been involved in creating potential bifunctional mimics of transaminases, which are enzymes critical in amino acid metabolism (Wu & Ahlberg, 1992).
Electrocatalytic Oxidation Studies : Derivatives of 3,7-Dimethylundecane have been used in the development of chemically modified electrodes for the electrocatalytic oxidation of biological molecules, such as nicotinamide adenine dinucleotide (NADH), which is essential in cellular metabolic processes (Persson, 1990).
Lipase Catalysis in Chemical Synthesis : Research has explored the use of 3,7-Dimethylundecane in lipase-catalyzed chemical processes, particularly in synthesizing compounds used in pheromones for pest management (Lundh, Smitt, & Hedenström, 1996).
Synthesis of Cluster Molecules for Biological Labeling : Studies have involved the use of 3,7-Dimethylundecane derivatives in the synthesis of complex cluster molecules, potentially useful for labeling biological macromolecules in electron microscopy (Yang & Frey, 1984).
properties
CAS RN |
17301-29-0 |
|---|---|
Product Name |
3,7-Dimethylundecane |
Molecular Formula |
C13H28 |
Molecular Weight |
184.36 g/mol |
IUPAC Name |
3,7-dimethylundecane |
InChI |
InChI=1S/C13H28/c1-5-7-9-13(4)11-8-10-12(3)6-2/h12-13H,5-11H2,1-4H3 |
InChI Key |
QQWXDSCYXKZATG-UHFFFAOYSA-N |
SMILES |
CCCCC(C)CCCC(C)CC |
Canonical SMILES |
CCCCC(C)CCCC(C)CC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1,5-dimethyl-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-3,7-dithiol](/img/structure/B101557.png)
